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Compound Name: Indolin-5-ol hydrobromide

CAS No.: 1221257-43-7

Cat. No.: B2756181
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Executive Summary
Indolin-5-ol hydrobromide (CAS: 1221257-43-7) is a critical bicyclic intermediate employed in

the synthesis of neuroactive pharmaceuticals (e.g., dopamine D4 agonists) and kinase

inhibitors. Unlike its fully aromatic counterpart (5-hydroxyindole), the indoline scaffold

possesses a non-planar, saturated five-membered ring, imparting distinct thermodynamic and

kinetic stability profiles.

This guide addresses the compound's dual stability challenge: Physical Stability (hygroscopicity

and polymorphism associated with the HBr salt) and Chemical Stability (susceptibility to

oxidative dehydrogenation).
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Parameter Value / Description Source

Chemical Name
2,3-Dihydro-1H-indol-5-ol

hydrobromide
[PubChem, 2025]

CAS Number 1221257-43-7 [Synblock, 2025]

Molecular Formula [PubChem, 2025]

Molecular Weight 216.08 g/mol [PubChem, 2025]

Physical State
Off-white to beige crystalline

solid
[TCI Chemicals, 2025]

Predicted pKa
~9.5 (Phenol), ~5.0 (Indoline

N)
In silico estimation

Critical Liability
Oxidative dehydrogenation to

5-hydroxyindole
[ResearchGate, 2025]

Chemical Identity & Structural Thermodynamics
The thermodynamic stability of Indolin-5-ol HBr is governed by the lattice energy of the

hydrobromide salt versus the oxidation potential of the electron-rich phenol ring.

The Indoline vs. Indole Distinction
Researchers often conflate Indolin-5-ol with 5-Hydroxyindole (CAS 1953-54-4). This distinction

is thermodynamically vital:

Indolin-5-ol (Indoline): Contains a saturated C2-C3 bond.[1] Higher free energy than the

indole; thermodynamically driven to lose hydrogen and aromatize.

5-Hydroxyindole (Indole): Fully aromatic, planar, and thermodynamically stable.

Implication: The storage of Indolin-5-ol HBr requires strict exclusion of oxygen to prevent the

thermodynamically favorable transition to the indole form.

Salt Disproportionation Risk
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As a hydrobromide salt of a weak base (indoline nitrogen), the compound is susceptible to salt

disproportionation in high-humidity environments.

The free base, being less crystalline and more electron-rich, oxidizes orders of magnitude
faster than the salt.

Degradation Pathways & Mechanism
Understanding the degradation logic is essential for designing stability-indicating assays. The

primary pathway is Oxidative Dehydrogenation, catalyzed by light and trace metals.

Diagram 1: Oxidative Degradation Pathway
The following Graphviz diagram illustrates the step-by-step degradation from the stable salt to

the oxidized impurity.
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Caption: Mechanistic pathway showing the thermodynamic drive from the saturated indoline

scaffold to the aromatic indole, triggered by moisture and light.

Experimental Protocols: Self-Validating Systems
To establish the specific stability profile for a new batch of Indolin-5-ol HBr, the following

protocols must be executed. These are designed to be self-validating, meaning the failure of a

control step immediately invalidates the result.
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Protocol A: Solid-State Thermodynamic Stability
(DSC/TGA)
Objective: Determine the melting point (

) and dehydration temperature.

Rationale: A sharp endotherm indicates high crystallinity. A broad endotherm suggests

amorphous content or partial degradation.

Workflow:

Instrument: Differential Scanning Calorimetry (DSC) (e.g., TA Instruments Q2000).

Sample Prep: Weigh 2–5 mg into a hermetically sealed aluminum pan with a pinhole (to

allow volatile escape without oxidation).

Cycle: Equilibrate at 25°C → Ramp 10°C/min to 250°C.

Validation Criteria:

TGA Check: Run Thermogravimetric Analysis (TGA) in parallel. Weight loss <0.5% up to

100°C confirms the sample is anhydrous.

Decomposition: If an exotherm appears immediately after melting, the melt is

accompanied by decomposition (likely HBr loss).

Protocol B: Stress Testing (Forced Degradation)
Objective: Quantify the rate of aromatization to 5-hydroxyindole.

HPLC Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

Mobile Phase A: 0.1% Formic Acid in Water (Low pH stabilizes the amine).

Mobile Phase B: Acetonitrile.
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Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 280 nm (Indoline) and 300 nm (Indole shift).

Stress Conditions:

Condition Duration Acceptance Criteria

Oxidation (3% H₂O₂) 4 Hours
Indole impurity > 5%
(Validates method
sensitivity)

Thermal (60°C, Dry) 7 Days < 1.0% degradation

| Photostability (1.2M Lux) | 24 Hours | < 2.0% degradation (Must use amber control) |

Handling & Storage Recommendations
Based on the thermodynamic liabilities identified, the following storage logic is mandatory.

The "Dry & Dark" Rule
Because the HBr salt is hygroscopic and the phenol is light-sensitive:

Primary Container: Amber glass vial with a Teflon-lined screw cap.

Headspace: Purged with Argon or Nitrogen. Oxygen exclusion is critical to prevent the

Indoline

Indole transition.

Desiccant: Silica gel pack in the secondary containment (aluminum foil bag).

Temperature: Store at 2–8°C. Freezing (-20°C) is acceptable but requires equilibration to

room temperature before opening to prevent condensation (moisture ingress).

Diagram 2: Stability Testing Decision Logic
This workflow guides the researcher through the evaluation process.
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Caption: Decision logic for determining storage requirements based on hygroscopicity data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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